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Compound of Interest

Compound Name: 4-Methoxybenzaldehyde-d1

Cat. No.: B099111

This guide provides a focused analysis of the molecular weight of 4-Methoxybenzaldehyde-
d1, a deuterated isotopologue of 4-Methoxybenzaldehyde. It is intended for researchers,
scientists, and professionals in drug development and other scientific fields who require precise
molecular weight information for this compound.

Core Concept: Isotopic Substitution

4-Methoxybenzaldehyde-d1 is structurally identical to 4-Methoxybenzaldehyde, with the
exception that one of the hydrogen (H) atoms has been replaced by its heavier, stable isotope,
deuterium (D). This single substitution of a neutron-containing hydrogen isotope results in a
predictable increase in the compound's overall molecular weight.

Chemical and Molecular Data

The standard chemical formula for 4-Methoxybenzaldehyde is CsHsO2.[1][2] For the deuterated
version, 4-Methoxybenzaldehyde-d1, the formula is CsH7DO2. The molecular weight is
calculated by summing the atomic weights of the constituent atoms.

The following table summarizes the relevant atomic and molecular weights used in this
calculation.

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b099111?utm_src=pdf-interest
https://www.benchchem.com/product/b099111?utm_src=pdf-body
https://www.benchchem.com/product/b099111?utm_src=pdf-body
https://www.benchchem.com/product/b099111?utm_src=pdf-body
https://webbook.nist.gov/cgi/cbook.cgi?ID=C123115&Mask=400
https://www.scbt.com/p/4-methoxybenzaldehyde-123-11-5
https://www.benchchem.com/product/b099111?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099111?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Atomic/Molecular Weight (
Atom/Molecule Symbol/Formula

g/mol )
Hydrogen (Protium) 1H 1.007825
Deuterium D or 2H 2.014102[3][4]
4-Methoxybenzaldehyde CsHsO2 136.1479[1][5]
4-Methoxybenzaldehyde-d1 CsH7DO2 137.1542

The calculation for the molecular weight of 4-Methoxybenzaldehyde-d1 is as follows:
e Molecular Weight of CsHsO2: 136.1479 g/mol

e Subtract the mass of one Hydrogen atom: 136.1479 g/mol - 1.007825 g/mol = 135.140075
g/mol

e Add the mass of one Deuterium atom: 135.140075 g/mol + 2.014102 g/mol = 137.154177
g/mol

Therefore, the calculated molecular weight for 4-Methoxybenzaldehyde-d1 is approximately
137.1542 g/mol .

Logical Workflow for Molecular Weight
Determination

The process of determining the molecular weight of an isotopically labeled compound is a
straightforward logical progression. It begins with identifying the base molecule and the specific
isotopic substitution, followed by a calculation based on the precise masses of the isotopes
involved.
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Identify Base Molecule: Identify Isotopic Label:
4-Methoxybenzaldehyde (CsHsO2) -d1 (One Deuterium atom)

Obtain Atomic Weight of Deuterium (2H):
2.014102 g/mol

Obtain Atomic Weight of Hydrogen (*H):
1.007825 g/mol

Calculate Mass Difference:
Mass(2H) - Mass(tH)

Determine Molecular Formula of Labeled Compound:
CsH7DO2

Obtain Molecular Weight of Base Molecule:
136.1479 g/mol

Calculate Final Molecular Weight:
MW(Base) + Mass Difference

Result:
137.1542 g/mol

Click to download full resolution via product page

Caption: Workflow for calculating the molecular weight of 4-Methoxybenzaldehyde-d1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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